Cas no 189578-00-5 (2',3,4',6'-tetrachlorobiphenyl-4-ol)

• Product Name: 2',3,4',6'-tetrachlorobiphenyl-4-ol
• CAS No: 189578-00-5
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 1382695
• PubChem ID: 644178
• Update Time: 2025-10-30

2',3,4',6'-tetrachlorobiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 2',3,4',6'-tetrachlorobiphenyl-4-ol
• [1,1'-biphenyl]-4-ol, 2',3,4',6'-tetrachloro-
• 2',3,4',6'-Tetrachloro-4-biphenylol
• 4-Hydroxy-2',3,4',6'-tetrachlorobiphenyl
• 4-Hydroxy-3,2',4',6'-tetrachlorobiphenyl
• 189578-00-5
• CHEMBL4102269
• SCHEMBL463716
• NS00126497
• SureCN463716
• 4-Hydroxy-2a(2),3,4a(2),6a(2)-tetrachlorobiphenyl
• DTXSID80940470
• AC1LD8PX
• 2-chloro-4-(2,4,6-trichlorophenyl)phenol
• C14380
• [1,1'-Biphenyl]-4-ol, 2',3,4',6'-tetrachloro- (9CI)

• Inchi： 1S/C12H6Cl4O/c13-7-4-9(15)12(10(16)5-7)6-1-2-11(17)8(14)3-6/h1-5,17H
• InChI Key： WWRVCWDZLRVHCD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C=1)Cl)O)Cl)Cl

Computed Properties

• Exact Mass: 305.91748
• Monoisotopic Mass: 305.917276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 2',3,4',6'-tetrachlorobiphenyl-4-ol

Chemical Profile of 2',3,4',6'-tetrachlorobiphenyl-4-ol (CAS No. 189578-00-5)

2',3,4',6'-tetrachlorobiphenyl-4-ol, identified by its Chemical Abstracts Service (CAS) number 189578-00-5, is a chlorinated biphenyl derivative with significant applications in chemical and pharmaceutical research. This compound, characterized by its four chlorine substituents at the 2', 3, 4', and 6' positions on a biphenyl core, exhibits unique structural and electronic properties that make it valuable in various scientific investigations.

The synthesis and characterization of 2',3,4',6'-tetrachlorobiphenyl-4-ol have been extensively studied due to its potential role as an intermediate in the development of advanced materials and pharmaceuticals. The presence of multiple chlorine atoms enhances its reactivity, allowing for further functionalization and modification. These modifications are crucial for tailoring the compound's properties to meet specific research objectives.

In recent years, 2',3,4',6'-tetrachlorobiphenyl-4-ol has garnered attention in the field of medicinal chemistry for its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in creating novel compounds with therapeutic applications. For instance, studies have demonstrated its role in developing ligands for enzyme inhibition and receptor binding studies. The compound's ability to serve as a scaffold for drug discovery is attributed to its rigid biphenyl structure and electron-withdrawing chlorine substituents.

The electronic properties of 2',3,4',6'-tetrachlorobiphenyl-4-ol make it particularly interesting for applications in organic electronics. Its high electron affinity and tunable energy levels are exploited in the design of organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have shown promising results in enhancing the performance of electronic devices using chlorinated biphenyl derivatives like 2',3,4',6'-tetrachlorobiphenyl-4-ol.

Environmental scientists have also investigated the behavior of 2',3,4',6'-tetrachlorobiphenyl-4-ol in ecosystems. While chlorinated biphenyls are known for their persistence and potential ecological impact, research on specific derivatives like this one provides insights into their degradation pathways and interactions with biological systems. Understanding these processes is essential for assessing environmental risks and developing strategies to mitigate any adverse effects.

The chemical reactivity of 2',3,4',6'-tetrachlorobiphenyl-4-ol has been further explored through various synthetic methodologies. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional functional groups onto the biphenyl core. These modifications have led to the discovery of new compounds with enhanced pharmacological properties. For example, derivatives of 2',3,4',6'-tetrachlorobiphenyl-4-ol have shown promise as antifungal agents and anti-inflammatory drugs.

The structural versatility of 2',3,4',6'-tetrachlorobiphenyl-4-ol has also been leveraged in materials science. Its ability to form stable complexes with metal ions has been utilized in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and selective adsorption capabilities, making them useful in applications ranging from gas storage to catalysis.

Recent computational studies have provided valuable insights into the electronic structure and reactivity of 2',3,4',6'-tetrachlorobiphenyl-4-ol. Advanced molecular modeling techniques have enabled researchers to predict the outcomes of chemical reactions with high accuracy. This has facilitated the rational design of new synthetic routes and optimized reaction conditions for producing derivatives with desired properties.

The industrial significance of 2',3,4',6'-tetrachlorobiphenyl-4-ol cannot be overstated. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug development pipelines. As research continues to uncover new applications for this compound, its demand is expected to grow within the chemical industry. Innovations in synthetic chemistry will further enhance its accessibility and utility across various sectors.

In conclusion, 2',3,4',6'-tetrachlorobiphenyl-4-ol (CAS No. 189578-00-5) represents a fascinating compound with diverse applications in science and technology. Its unique structural features and reactivity make it a valuable tool for researchers working on drug discovery, materials science, and environmental studies. As our understanding of this compound evolves through ongoing research efforts, new opportunities for innovation are likely to emerge.